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Compound of Interest

Compound Name:
tert-Butyl 3-ethynylazetidine-1-

carboxylate

Cat. No.: B592247 Get Quote

An In-depth Technical Guide to tert-Butyl 3-
ethynylazetidine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of tert-Butyl 3-ethynylazetidine-1-carboxylate, a versatile building block in

medicinal chemistry and drug discovery. The information is curated for researchers, scientists,

and professionals in the field of drug development.

Core Chemical Properties
tert-Butyl 3-ethynylazetidine-1-carboxylate is a heterocyclic compound featuring a strained

azetidine ring, a protected amine functionality (Boc group), and a terminal alkyne. This unique

combination of functional groups makes it a valuable synthon for the introduction of the 3-

ethynylazetidine moiety into more complex molecules.
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Property Value Source

Molecular Formula C₁₀H₁₅NO₂ [1][2][3]

Molecular Weight 181.23 g/mol [3]

CAS Number 287193-01-5 [2]

Appearance
Colorless to light yellow liquid

or solid
[4]

Purity Typically ≥97% [2]

Physicochemical Data
The physicochemical properties of tert-Butyl 3-ethynylazetidine-1-carboxylate are essential

for its handling, storage, and application in chemical synthesis.

Property Value Source

Melting Point Approximately -45 °C [4]

Boiling Point Approximately 159 °C [4]

Density ~0.963 g/cm³ [4]

Solubility

Soluble in organic solvents

such as ether and

dichloromethane.

[4]

Storage
Sealed in a dry environment at

2-8°C.
[5]

Spectroscopic Data
While specific spectra are proprietary to commercial suppliers, typical Nuclear Magnetic

Resonance (NMR) data for similar structures are provided for reference.

¹H NMR (DMSO-d6, 400MHz): A supplier reports a peak at δ 1.34.[6] Based on the structure,

the expected proton signals would be: a singlet for the tert-butyl group protons, and multiplets
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for the azetidine ring protons and a signal for the acetylenic proton.

¹³C NMR: Expected signals would include those for the tert-butyl group, the carbonyl carbon of

the Boc protector, the carbons of the azetidine ring, and the two sp-hybridized carbons of the

ethynyl group.

Synthesis and Reactivity
The synthesis of tert-Butyl 3-ethynylazetidine-1-carboxylate typically involves the

ethynylation of a suitable precursor, tert-Butyl 3-oxoazetidine-1-carboxylate.

Synthetic Workflow
The logical workflow for the synthesis is outlined below, starting from the commercially

available precursor.
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Synthesis of Precursor

Final Ethynylation Step

tert-Butyl 3-hydroxyazetidine-1-carboxylate

tert-Butyl 3-oxoazetidine-1-carboxylate

Oxidation (e.g., TEMPO)

tert-Butyl 3-ethynylazetidine-1-carboxylate

Ethynylation

Ethynylating Agent

Reaction Conditions

tert-Butyl 3-ethynylazetidine-1-carboxylate

1,4-disubstituted 1,2,3-triazole

Organic Azide (R-N3) Cu(I) catalyst Solvent (e.g., tBuOH/H2O)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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